molecular formula C8H12O3 B561270 Valeric acid, 4-hydroxy-2-(1-hydroxyethylidene)-4-methyl-, gamma-lactone (6CI) CAS No. 101654-51-7

Valeric acid, 4-hydroxy-2-(1-hydroxyethylidene)-4-methyl-, gamma-lactone (6CI)

Cat. No.: B561270
CAS No.: 101654-51-7
M. Wt: 156.181
InChI Key: YZYUBYLHLSOVSY-UHFFFAOYSA-N
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Description

Valeric acid, 4-hydroxy-2-(1-hydroxyethylidene)-4-methyl-, gamma-lactone (6CI), also known as Valeric acid, 4-hydroxy-2-(1-hydroxyethylidene)-4-methyl-, gamma-lactone (6CI), is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.181. The purity is usually 95%.
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Properties

CAS No.

101654-51-7

Molecular Formula

C8H12O3

Molecular Weight

156.181

IUPAC Name

3-(1-hydroxyethylidene)-5,5-dimethyloxolan-2-one

InChI

InChI=1S/C8H12O3/c1-5(9)6-4-8(2,3)11-7(6)10/h9H,4H2,1-3H3

InChI Key

YZYUBYLHLSOVSY-UHFFFAOYSA-N

SMILES

CC(=C1CC(OC1=O)(C)C)O

Synonyms

Valeric acid, 4-hydroxy-2-(1-hydroxyethylidene)-4-methyl-, gamma-lactone (6CI)

Origin of Product

United States

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